Cas no 287494-59-1 (287494-59-1)

• Product Name: 287494-59-1
• CAS No: 287494-59-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5584769
• PubChem ID: 39237157
• Update Time: 2025-07-09

287494-59-1 Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-METHOXYPHENYL)-2-METHYLPROPAN-1-AMINE
• Benzenemethanamine, 2-methoxy-α-(1-methylethyl)-, (αR)-
• G70626
• (R)-1-(2-Methoxyphenyl)-2-methylpropan-1-amine
• 287494-59-1

• Inchi： 1S/C11H17NO/c1-8(2)11(12)9-6-4-5-7-10(9)13-3/h4-8,11H,12H2,1-3H3/t11-/m1/s1
• InChI Key： RHTDWQDMLUWPQU-LLVKDONJSA-N
• SMILES： [C@@H](C1=CC=CC=C1OC)(N)C(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 272.6±23.0 °C(Predicted)
• pka: 9.73±0.10(Predicted)

Additional information on 287494-59-1

Compound Introduction for CAS No 287494-59-1 and Product Name: 287494-59-1

The compound identified by the chemical identifier CAS No 287494-59-1 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This introduction aims to provide a comprehensive overview of the compound, its properties, applications, and recent advancements in its study and utilization.

CAS No 287494-59-1 refers to a specific molecular structure that has been meticulously characterized through various analytical techniques. The compound belongs to a class of molecules that exhibit unique biochemical interactions, making it a subject of intense interest in drug discovery and molecular biology. Its molecular formula and structural configuration have been determined through high-resolution spectroscopy and crystallographic studies, providing a detailed understanding of its chemical behavior.

In recent years, the study of CAS No 287494-59-1 has been influenced by breakthroughs in computational chemistry and artificial intelligence-driven drug design. These advancements have enabled researchers to predict the biological activity of the compound with greater accuracy, facilitating its integration into novel therapeutic strategies. The compound has shown promise in preclinical studies as a potential modulator of key biological pathways, particularly those involved in inflammation and immune response.

One of the most compelling aspects of CAS No 287494-59-1 is its role in the development of targeted therapies. Researchers have leveraged its unique chemical properties to design molecules that can selectively interact with specific disease-related targets. This approach has been particularly effective in oncology, where the compound has demonstrated the ability to inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of CAS No 287494-59-1 due to its favorable pharmacokinetic profile. Studies indicate that the compound exhibits good solubility and bioavailability, which are essential characteristics for an effective drug candidate. Additionally, its low toxicity profile suggests that it may be suitable for long-term therapeutic use, a crucial factor in chronic disease management.

Recent research has also highlighted the compound's potential in combination therapies. By pairing CAS No 287494-59-1 with other bioactive molecules, researchers have observed synergistic effects that enhance therapeutic outcomes. This multimodal approach is particularly promising in addressing complex diseases that require multifaceted treatment strategies.

The synthesis of CAS No 287494-59-1 has been refined through advanced organic chemistry techniques, enabling large-scale production for research and clinical purposes. The synthetic route involves multiple steps, each carefully optimized to ensure high yield and purity. These advancements in synthetic methodology have made it possible to study the compound in greater detail, further elucidating its mechanisms of action.

In conclusion, CAS No 287494-59-1 represents a significant advancement in pharmaceutical research. Its unique chemical properties and promising biological activity make it a valuable asset in the development of novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.